Cas no 88091-83-2 (Methanone, 1H-indeno[2,1-b]pyridin-9-yl(4-nitrophenyl)-)

• Product Name: Methanone, 1H-indeno[2,1-b]pyridin-9-yl(4-nitrophenyl)-
• CAS No: 88091-83-2
• MF: C₁₉H₁₂N₂O₃
• MW: 316.31018447876
• CID: 645579
• PubChem ID: 13142704
• Update Time: 2025-04-19

Methanone, 1H-indeno[2,1-b]pyridin-9-yl(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-indeno[2,1-b]pyridin-9-yl(4-nitrophenyl)-
• 1H-indeno[2,1-b]pyridin-9-yl-(4-nitrophenyl)methanone

• Inchi： 1S/C19H12N2O3/c22-19(12-7-9-13(10-8-12)21(23)24)17-15-5-2-1-4-14(15)16-6-3-11-20-18(16)17/h1-11,20H
• InChI Key： WGNMOHXUBQGECW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1C2C=CC=CC=2C2=CC=CNC=12

Computed Properties

• Exact Mass: 316.08479225g/mol
• Monoisotopic Mass: 316.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 78.7Ų